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Compound of Interest

Compound Name: 1-Methyl-1H-pyrazol-3(2H)-one

Cat. No.: B1339060 Get Quote

Essential Safety and Handling Guide for 1-
Methyl-1H-pyrazol-3(2H)-one
Disclaimer: No specific Safety Data Sheet (SDS) for 1-Methyl-1H-pyrazol-3(2H)-one (CAS No.

52867-35-3) was available in the public domain at the time of this writing. The following safety

and handling information is based on data for structurally similar compounds, such as 1-

Phenyl-3-methyl-5-pyrazolone and other pyrazole derivatives. Researchers should handle this

chemical with caution and perform a thorough risk assessment before use.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Methyl-1H-pyrazol-3(2H)-one.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 1-Methyl-1H-pyrazol-3(2H)-one is anticipated to be harmful

if swallowed and may cause skin and eye irritation.[1][2][3][4][5][6] A comprehensive PPE

strategy is crucial to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against potential

splashes and airborne

particles causing serious eye

irritation.[1][2][5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

may cause irritation.[2][6]

Glove integrity should be

inspected before each use.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[1][2][6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][2][4]

Avoids inhalation of dust or

aerosols, which may cause

respiratory irritation.[2][3]

Safe Handling and Storage
Proper handling and storage procedures are vital to maintain the chemical's integrity and

prevent accidents.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Ensure the work area is clean and uncluttered. Confirm that a safety shower

and eyewash station are readily accessible.

Donning PPE: Put on all required PPE as outlined in Table 1 before handling the chemical.

Dispensing: Handle in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.[1][2][4] Avoid generating dust.

Work Practice: Do not eat, drink, or smoke in the laboratory.[1][2][5] Wash hands thoroughly

after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] Keep

away from incompatible materials such as strong oxidizing agents.
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Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed to

ensure safety and environmental protection.

Experimental Protocol: Chemical Spill Cleanup

Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the substance.[4]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2][4] Avoid creating dust.

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Plan

Chemical waste must be disposed of following institutional and governmental regulations.[4]

Contact your institution's environmental health and safety (EHS) office for specific guidance on

the disposal of 1-Methyl-1H-pyrazol-3(2H)-one waste. Do not dispose of down the drain.[4]

Logical Workflow for Chemical Handling
The following diagram illustrates the key decision points and steps for safely handling 1-
Methyl-1H-pyrazol-3(2H)-one from receipt to disposal.
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Caption: Workflow for Safe Handling of 1-Methyl-1H-pyrazol-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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